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Estra-1,3,5(10),6-tetraene-3,17-diol Estra-1,3,5(10),6-tetraene-3,17-diol 6,7-didehydro-17beta-estradiol is a 3-hydroxy steroid that is obtained by formal dehydrogenation across positions 6 and 7 of 17beta-estradiol. It is a 17beta-hydroxy steroid and a 3-hydroxy steroid. It derives from a hydride of an androstane.
Brand Name: Vulcanchem
CAS No.: 7291-41-0
VCID: VC0140468
InChI: InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,14-17,19-20H,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1
SMILES: CC12CCC3C(C1CCC2O)C=CC4=C3C=CC(=C4)O
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol

Estra-1,3,5(10),6-tetraene-3,17-diol

CAS No.: 7291-41-0

Reference Standards

VCID: VC0140468

Molecular Formula: C18H22O2

Molecular Weight: 270.4 g/mol

Estra-1,3,5(10),6-tetraene-3,17-diol - 7291-41-0

CAS No. 7291-41-0
Product Name Estra-1,3,5(10),6-tetraene-3,17-diol
Molecular Formula C18H22O2
Molecular Weight 270.4 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,14-17,19-20H,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1
Standard InChIKey VVLCELUSWGWMSW-ZBRFXRBCSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)C=CC4=C3C=CC(=C4)O
SMILES CC12CCC3C(C1CCC2O)C=CC4=C3C=CC(=C4)O
Canonical SMILES CC12CCC3C(C1CCC2O)C=CC4=C3C=CC(=C4)O
Description 6,7-didehydro-17beta-estradiol is a 3-hydroxy steroid that is obtained by formal dehydrogenation across positions 6 and 7 of 17beta-estradiol. It is a 17beta-hydroxy steroid and a 3-hydroxy steroid. It derives from a hydride of an androstane.
Synonyms (17β)-Estra-1,3,5(10),6-tetraene-3,17-diol; _x000B_Estra-1,3,5(10),6-tetraene-3,17β-diol; 6-Dehydroestradiol; Estra-1,3,5(10)-6-tetraen-3,17β-diol; NSC 57430; ∆6,7-Estradiol; USP Estradiol Related Compound B;
PubChem Compound 245468
Last Modified Nov 11 2021
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